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Compound of Interest

Compound Name:
3-Methoxy-5-(2-

phenylethyl)phenol

Cat. No.: B093078 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties,

experimental protocols, and potential biological activities of 3-Methoxy-5-(2-
phenylethyl)phenol. The information is curated for professionals in research and drug

development, with a focus on presenting clear, actionable data and methodologies.

Chemical Properties
3-Methoxy-5-(2-phenylethyl)phenol, also known by its synonyms 3-O-

Methyldihydropinosylvin and Dihydropinosylvin monomethyl ether, is a phenolic compound that

has been identified in various natural sources, including Pinus cembra and Bursaphelenchus

xylophilus[1]. Its chemical and physical properties are summarized in the tables below.

Table 1: Physicochemical Properties of 3-Methoxy-5-(2-phenylethyl)phenol
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Property Value Source

Molecular Formula C₁₅H₁₆O₂ [1][2][3]

Molecular Weight 228.29 g/mol [1][2][3]

CAS Number 17635-59-5 [1][2]

IUPAC Name
3-methoxy-5-(2-

phenylethyl)phenol
[1]

Melting Point 49-53 °C [2]

Boiling Point
368.7 °C at 760 mmHg

(Predicted)
[2]

pKa (Predicted) 10.13 ± 0.10 This is a predicted value.

LogP (Predicted) 3.8 [1]

Solubility

Poorly soluble in water;

Soluble in organic solvents

such as ethanol and acetone.

[1]

Table 2: Spectroscopic Data for 3-Methoxy-5-(2-phenylethyl)phenol

Spectrum Type
Data Availability and
Details

Source

Mass Spectrometry (MS) GC-MS data available. [4]

Infrared (IR) Spectroscopy
Vapor phase IR spectrum

available.
[4]

Nuclear Magnetic Resonance

(NMR) Spectroscopy

1H and 13C NMR spectra are

available.
[5]

Experimental Protocols
The following sections provide detailed methodologies for the synthesis, purification, and

analysis of 3-Methoxy-5-(2-phenylethyl)phenol, based on established chemical principles
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and general protocols for similar compounds.

A plausible synthetic route to 3-Methoxy-5-(2-phenylethyl)phenol involves the Wittig reaction

between 3-methoxy-5-hydroxybenzaldehyde and benzyltriphenylphosphonium chloride,

followed by reduction of the resulting stilbene.

Materials:

3-methoxy-5-hydroxybenzaldehyde

Benzyltriphenylphosphonium chloride

Sodium hydride (NaH) or other suitable base

Dry tetrahydrofuran (THF)

Palladium on carbon (Pd/C, 10%)

Hydrogen gas (H₂)

Methanol or Ethanol

Diethyl ether

Saturated aqueous ammonium chloride (NH₄Cl)

Anhydrous magnesium sulfate (MgSO₄)

Standard glassware for organic synthesis (round-bottom flasks, condenser, dropping funnel,

etc.)

Magnetic stirrer and heating mantle

Hydrogenation apparatus

Procedure:

Step 1: Synthesis of 3-Methoxy-5-(2-phenylethenyl)phenol (Stilbene intermediate)
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In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

condenser, and a nitrogen inlet, add benzyltriphenylphosphonium chloride (1.1 eq) and dry

THF.

Cool the suspension to 0 °C in an ice bath and slowly add sodium hydride (1.1 eq) portion-

wise.

Allow the mixture to stir at room temperature for 1 hour to form the ylide (a color change to

deep red/orange is typically observed).

Cool the reaction mixture back to 0 °C and add a solution of 3-methoxy-5-

hydroxybenzaldehyde (1.0 eq) in dry THF dropwise via a dropping funnel.

After the addition is complete, allow the reaction to warm to room temperature and then

reflux for 4-6 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

Upon completion, cool the reaction to room temperature and quench by the slow addition of

saturated aqueous NH₄Cl solution.

Extract the aqueous layer with diethyl ether (3 x 50 mL).

Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate

under reduced pressure to obtain the crude stilbene product.

Step 2: Reduction to 3-Methoxy-5-(2-phenylethyl)phenol

Dissolve the crude 3-methoxy-5-(2-phenylethenyl)phenol from the previous step in methanol

or ethanol in a hydrogenation flask.

Add a catalytic amount of 10% Pd/C to the solution.

Connect the flask to a hydrogenation apparatus and purge the system with hydrogen gas.

Stir the reaction mixture under a hydrogen atmosphere (typically 1-3 atm) at room

temperature until the reaction is complete (monitor by TLC or GC-MS).

Once the reaction is complete, carefully filter the mixture through a pad of Celite to remove

the palladium catalyst.
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Wash the Celite pad with additional solvent (methanol or ethanol).

Concentrate the filtrate under reduced pressure to yield the crude 3-Methoxy-5-(2-
phenylethyl)phenol.

The crude product can be purified by flash column chromatography on silica gel.

Materials:

Silica gel (230-400 mesh)

Hexane

Ethyl acetate

Glass column for chromatography

Fraction collector or test tubes

Procedure:

Prepare a slurry of silica gel in hexane and pack the column.

Dissolve the crude product in a minimal amount of dichloromethane or the eluent mixture.

Load the sample onto the top of the silica gel column.

Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 5% ethyl

acetate and gradually increasing to 20%).

Collect fractions and monitor by TLC to identify the fractions containing the pure product.

Combine the pure fractions and evaporate the solvent under reduced pressure to obtain the

purified 3-Methoxy-5-(2-phenylethyl)phenol as a solid or oil.

Analysis of the purified product can be performed using GC-MS to confirm its identity and

purity. Derivatization is often employed for phenolic compounds to improve their volatility and

chromatographic behavior.
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Materials:

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Appropriate GC column (e.g., HP-5MS)

Silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS)

Dry pyridine or other suitable solvent

Vials for sample preparation

Procedure:

Derivatization (Silylation):

Dissolve a small amount (approx. 1 mg) of the purified product in dry pyridine (100 µL) in a

vial.

Add the silylating agent (e.g., BSTFA with 1% TMCS, 100 µL).

Cap the vial tightly and heat at 60-70 °C for 30 minutes.

Allow the sample to cool to room temperature before injection.

GC-MS Analysis:

Injector Temperature: 250 °C

Carrier Gas: Helium at a constant flow of 1 mL/min.

Oven Temperature Program:

Initial temperature: 100 °C, hold for 2 minutes.

Ramp to 280 °C at a rate of 10 °C/min.

Hold at 280 °C for 10 minutes.
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MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Mass Range: m/z 40-550

Data Analysis:

Analyze the resulting chromatogram and mass spectrum. The mass spectrum of the

silylated derivative should show a molecular ion peak corresponding to the addition of the

silyl group(s) and characteristic fragmentation patterns.

Biological Activity and Potential Mechanisms of
Action
3-Methoxy-5-(2-phenylethyl)phenol, as dihydropinosylvin monomethyl ether, has

demonstrated nematicidal activity, suggesting its potential as a natural pesticide[4][6]. It has

also been noted for its potential anti-influenza virus activity[4].

While specific signaling pathways for 3-Methoxy-5-(2-phenylethyl)phenol have not been fully

elucidated, the biological activities of structurally related stilbenoids and phenolic compounds

suggest potential mechanisms of action. These may include:

Antioxidant Activity: Phenolic compounds are well-known for their ability to scavenge free

radicals.

Modulation of Inflammatory Pathways: Related compounds have been shown to interact with

key inflammatory signaling pathways such as NF-κB and MAPK.

Interaction with Cell Signaling Cascades: Other natural phenols have been found to

modulate pathways like the Wnt/β-catenin signaling pathway, which is crucial in various

cellular processes.

Further research is required to determine the precise molecular targets and signaling pathways

affected by 3-Methoxy-5-(2-phenylethyl)phenol.
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The following diagram illustrates a general experimental workflow for the synthesis and

characterization of 3-Methoxy-5-(2-phenylethyl)phenol.

Synthesis

Reaction Workup

Purification
(Column Chromatography)

Analysis

GC-MS

NMR (1H, 13C)

FT-IR

Reactants:
3-methoxy-5-hydroxybenzaldehyde

Benzyltriphenylphosphonium chloride
Wittig Reaction1. Stilbene formation Hydrogenation2. Reduction Crude Product

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis and analysis of 3-Methoxy-5-(2-
phenylethyl)phenol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b093078?utm_src=pdf-body
https://www.benchchem.com/product/b093078?utm_src=pdf-body-img
https://www.benchchem.com/product/b093078?utm_src=pdf-body
https://www.benchchem.com/product/b093078?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

